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Compound of Interest

Compound Name:
Sodium 4-

(pivaloyloxy)benzenesulfonate

Cat. No.: B066988 Get Quote

This document provides essential safety protocols and operational guidance for the handling

and disposal of Sodium 4-(pivaloyloxy)benzenesulfonate (CAS No. 188114-91-2). As drug

development professionals, our commitment to safety is paramount, ensuring both personal

well-being and the integrity of our research. This guide moves beyond mere compliance,

embedding field-proven insights into every step to foster a culture of proactive safety.

Foundational Risk Assessment: Understanding the
Hazard Profile
Before any handling procedure, a thorough understanding of the compound's specific hazards

is critical. This initial assessment dictates the necessary engineering controls and personal

protective equipment (PPE). Sodium 4-(pivaloyloxy)benzenesulfonate is a solid chemical

that presents multiple hazards requiring stringent control measures.[1][2]
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Hazard

Category
GHS Pictogram Signal Word

Hazard

Statement
Primary Risk

Acute Toxicity

(Oral)

GHS07

(Exclamation

Mark)

Warning
H302: Harmful if

swallowed

Accidental

ingestion can

lead to systemic

toxicity.

Skin Irritation

GHS07

(Exclamation

Mark)

Warning
H315: Causes

skin irritation

Direct contact

can cause

redness, itching,

and

inflammation.[1]

[2]

Eye Irritation

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation

Contact with

eyes can result

in significant pain

and potential

damage.[1][2]

Respiratory

Irritation

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation

Inhalation of dust

can irritate the

nose, throat, and

lungs.[1][2]

This data is synthesized from supplier safety information.[1][2][3]

The causality is clear: the compound's irritant nature necessitates a barrier between the

chemical and the researcher. The risk of aerosolization, inherent when handling any fine solid,

mandates specific controls to prevent inhalation.

The Core Protocol: Personal Protective Equipment
(PPE)
PPE is the final line of defense after engineering controls have been implemented.[4] For

Sodium 4-(pivaloyloxy)benzenesulfonate, the following PPE is mandatory.
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Eye and Face Protection
Requirement: Chemical splash goggles that conform to OSHA's 29 CFR 1910.133 or

European Standard EN166 standards are essential.[5][6]

Field Insight: Due to the risk of serious eye irritation, wearing chemical splash goggles is

non-negotiable.[7][8] When handling larger quantities where splashes are more likely, a face

shield should be worn in addition to goggles to protect the entire face.[9][10]

Skin and Body Protection
Gloves: Chemical-resistant gloves are required.[7][10] Nitrile gloves provide adequate

protection for incidental contact.[8] Always inspect gloves for punctures or tears before use.

For prolonged handling or in the event of a spill, heavier-duty gloves may be necessary.

Contaminated gloves must be disposed of properly, and hands should be washed thoroughly

after removal.

Lab Coat: A flame-resistant lab coat that covers the arms and closes in the front is

mandatory to protect skin and clothing from accidental spills.[8]

Respiratory Protection
Primary Control: All procedures that may generate dust, such as weighing or transferring the

solid, must be performed within a certified chemical fume hood.[4][8][11] The fume hood is

the primary engineering control to prevent respiratory exposure.

Secondary Control: If a fume hood is not available or during a large-scale cleanup, a

respirator is required. A NIOSH-approved respirator with a particulate filter (P100) is

recommended whenever dusts are generated.[6]

Foot Protection
Requirement: Closed-toe shoes are mandatory in any laboratory setting to protect against

spills and falling objects.[8]

Operational Plan: From Receipt to Disposal
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A self-validating safety protocol covers the entire lifecycle of the chemical in the lab. The

following workflow diagram and step-by-step guide ensure safety at every stage.

Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

1. Assess Risks
(Review SDS)

2. Don Required PPE
(Goggles, Gloves, Lab Coat)

Proceed if understood

3. Weigh Solid Compound
(Minimize Dust)

Enter work area

4. Transfer & Dissolve
(Use appropriate tools)

5. Decontaminate
(Clean work area & tools)

Experiment complete

6. Segregate Waste
(Solid & Liquid Waste)

7. Doff PPE & Wash Hands
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Click to download full resolution via product page

Caption: Workflow for handling Sodium 4-(pivaloyloxy)benzenesulfonate.

Step-by-Step Handling Protocol
Preparation:

Verify that a current Safety Data Sheet (SDS) is accessible.[7]

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.[8]

Assemble all necessary equipment (spatulas, weigh boats, glassware) inside the fume

hood to minimize movement.

Don all required PPE as outlined in Section 2.

Weighing and Transfer:

Handle the solid compound exclusively within the fume hood to contain any dust.[11]

When weighing, use a micro-spatula to carefully transfer the solid. Avoid pouring directly

from the bottle to minimize dust generation.

Close the container tightly immediately after dispensing.[6]

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area

away from incompatible materials like strong oxidizing agents.[5][6] Some suppliers

recommend storage under an inert atmosphere.[3]

Emergency Response Plan
Preparedness is key to mitigating the impact of an accidental exposure or spill.

First Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of soap

and water for at least 15 minutes. If skin irritation occurs, seek medical attention.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration. Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cups of water or milk. Seek immediate medical attention.[5][6]

Spill Response
Alert Personnel: Immediately notify others in the vicinity.

Evacuate: If the spill is large or dust is airborne, evacuate the immediate area.

Cleanup: For small spills, and only if properly trained and equipped:

Ensure proper PPE is worn, including respiratory protection.

Gently cover the spill with an absorbent material like sand or vermiculite to avoid raising

dust.

Carefully sweep up the material and place it into a suitable, labeled container for disposal.

[5]

Clean the spill area with soap and water.

Disposal Plan
Chemical waste must be managed according to institutional, local, and national regulations.[8]

[12]

Solid Waste: Dispose of unused Sodium 4-(pivaloyloxy)benzenesulfonate and any

contaminated solids (e.g., weigh paper, gloves, absorbent material) in a designated, clearly

labeled hazardous waste container.
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Liquid Waste: Solutions containing the compound should be collected in a labeled hazardous

liquid waste container. Do not pour chemical waste down the drain.[8][11]

Container Disposal: Empty containers should be handled as hazardous waste unless

properly decontaminated.

By adhering to these rigorous safety and handling protocols, researchers can confidently work

with Sodium 4-(pivaloyloxy)benzenesulfonate, ensuring a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b066988#personal-protective-equipment-for-handling-
sodium-4-pivaloyloxy-benzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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